Cas no 90048-99-0 (6,8-Dioxabicyclo[3.2.1]octane-7-methanamine)

6,8-Dioxabicyclo[3.2.1]octane-7-methanamine structure
90048-99-0 structure
Product Name:6,8-Dioxabicyclo[3.2.1]octane-7-methanamine
CAS No:90048-99-0
MF:C7H13NO2
MW:143.183622121811
CID:811869
PubChem ID:226440
Update Time:2025-04-19

6,8-Dioxabicyclo[3.2.1]octane-7-methanamine Chemical and Physical Properties

Names and Identifiers

    • 6,8-Dioxabicyclo[3.2.1]octane-7-methanamine
    • 6,8-dioxabicyclo[3.2.1]octan-7-ylmethanamine
    • 7,8-dioxabicyclo[3.2.1]oct-6-ylmethanamine
    • NSC16851
    • NSC-16851
    • AKOS006361216
    • 90048-99-0
    • 1-(6,8-Dioxabicyclo[3.2.1]octan-7-yl)methanamine
    • DTXSID90280450
    • Inchi: 1S/C7H13NO2/c8-4-6-5-2-1-3-7(9-5)10-6/h5-7H,1-4,8H2
    • InChI Key: KHEXAWPAJMQYRW-UHFFFAOYSA-N
    • SMILES: O1C2CCCC1C(CN)O2

Computed Properties

  • Exact Mass: 143.095
  • Monoisotopic Mass: 143.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Density: 1.103
  • Boiling Point: 227.8°Cat760mmHg
  • Flash Point: 97.9°C
  • Refractive Index: 1.484
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD